UNDECANAL

• CAS No.: 112-44-7
• Product Name: UNDECANAL
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: undecanal
• Standard InChI: InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
• Standard InChIKey: KMPQYAYAQWNLME-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC=O
• Canonical SMILES: CCCCCCCCCCC=O
• Density: d234 0.83; 0.841-0.850 (20°); 0.825-0.832
• Melting Point: -4.0 °C; Mp -4 °; -4°C
• Physical Description: Liquid; colourless, pale yellow, oily liquid; colourless to slightly yellow liquid/sweet, fatty, floral odou
• Description: , also known as undecyl aldehyde or N-undecanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a sweet, aldehydic, and citrus tasting compound that can be found in a number of food items such as lemon, rocket salad (ssp. ), sweet basil, and fruits. This makes a potential biomarker for the consumption of these food products.; Undecanal is a saturated fatty aldehyde formally arising from reduction of the carboxylic acid group of undecanoic acid. It is a component of essential oils from citrus plants like Citrus reticulata. It has a role as an antimycobacterial drug, a volatile oil component and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It is a tautomer of an undec-1-en-1-ol.
• Solubility: insoluble in water; soluble in alcohol; soluble in most fixed oils, propylene glycol; insoluble in glycerol, water; 1 ml in 5 ml of 70% alcohol (in ethanol)
• Synonyms: undecanal; undecylic aldehyde
• PubChem Compound: 8186
• Last Modified: Nov 11 2021